8-Bromo-6-trifluoromethyl[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 8-bromo-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H3BrF3N3/c8-5-1-4(7(9,10)11)2-14-6(5)12-3-13-14/h1-3H
• InChI Key: FMPBLFALLZDQGA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC=NN2C=C1C(F)(F)F)Br
• Molecular Formula: C7H3BrF3N3
• DSSTOX Substance ID: DTXSID50656839
• Molecular Weight: 266.02 g/mol
• CAS No.: 1170302-00-7

Description

“8-Bromo-6-trifluoromethyl[1,2,4]triazolo[1,5-a]pyridine” is a chemical compound with the molecular formula C7H3BrF3N3. It’s a derivative of the [1,2,4]triazolo[1,5-a]pyridine scaffold.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a [1,2,4]triazolo[1,5-a]pyridine core with bromo and trifluoromethyl substituents. More detailed structural analysis would require specific experimental data or computational modeling.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not specified in the searched resources.

Scientific Research Applications

Synthesis Methods

• Microwave Irradiation Synthesis : Novel substituted 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridines were synthesized from 2,3-dichloro-5-(trifluoromethyl)pyridine, hydrazine hydrate as starting materials by multi-step reactions under microwave irradiation, characterized by 1H NMR, MS, and elemental analysis (Yang et al., 2015).

• Oxidative Cyclization Synthesis : Efficient synthesis of triazolopyridines, including 6-bromo-3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine, was achieved using the chlorinated agent NCS under mild conditions. These compounds were characterized by NMR, FTIR, MS, and X-ray diffraction (El-Kurdi et al., 2021).

• Phenyliodine Bis(trifluoroacetate)-Mediated Synthesis : Biologically important 1,2,4-triazolo[1,5-a]pyridines were synthesized via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation from N-(pyridin-2-yl)benzimidamides, allowing for the construction of a 1,2,4-triazolo[1,5-a]pyridine skeleton (Zheng et al., 2014).

Biological and Chemical Properties

• Antifungal Activity : The synthesized compounds from microwave irradiation showed weak antifungal activity (Yang et al., 2015).

• Herbicidal Activity : Compounds like N-(4-bromo-1-methyl-3-pyrazolyl)-8-chloro-5-methoxy[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide demonstrated excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).

• Antioxidant Activity : [1,2,4]Triazolo[1,5-a]pyridine derivatives showed potential antioxidant activity, with some compounds exerting significant influence on the stability of erythrocyte membranes and inhibiting the formation of reactive oxygen species (Smolsky et al., 2022).

Future Directions

The [1,2,4]triazolo[1,5-a]pyridine scaffold, to which “8-Bromo-6-trifluoromethyl[1,2,4]triazolo[1,5-a]pyridine” belongs, has shown versatility in drug design. It’s expected that many novel applications of [1,2,4]triazolo[1,5-a]pyridine derivatives, including trifluoromethylpyridines, will be discovered in the future.